1-(2,3-dimethoxybenzoyl)piperidine

• IUPAC Name: (2,3-dimethoxyphenyl)-piperidin-1-ylmethanone
• InChI: InChI=1S/C14H19NO3/c1-17-12-8-6-7-11(13(12)18-2)14(16)15-9-4-3-5-10-15/h6-8H,3-5,9-10H2,1-2H3
• InChI Key: GZJXNGOMIMWSIP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)C(=O)N2CCCCC2
• Molecular Formula: C14H19NO3
• Molecular Weight: 249.30 g/mol

Description

1-(2,3-dimethoxybenzoyl)piperidine, also known as DMBP, is a chemical compound that has been studied for its potential use in scientific research. This compound has been found to have a variety of biochemical and physiological effects, and its mechanism of action has been investigated in detail. In

Mechanism of Action

The mechanism of action of 1-(2,3-dimethoxybenzoyl)piperidine involves its binding to the sigma-1 receptor. This receptor is located in the endoplasmic reticulum and has been found to play a role in modulating calcium signaling, protein synthesis, and cellular stress responses. 1-(2,3-dimethoxybenzoyl)piperidine has been shown to enhance the activity of the sigma-1 receptor, leading to increased calcium signaling and protein synthesis in neurons.
Biochemical and Physiological Effects:
1-(2,3-dimethoxybenzoyl)piperidine has been found to have a variety of biochemical and physiological effects. In addition to its effects on the sigma-1 receptor, 1-(2,3-dimethoxybenzoyl)piperidine has also been found to modulate the activity of other receptors, including the NMDA receptor and the dopamine transporter. This compound has been shown to have neuroprotective effects, and has been investigated for its potential use in treating neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2,3-dimethoxybenzoyl)piperidine in lab experiments is its high affinity for the sigma-1 receptor. This allows researchers to selectively target this receptor and study its effects on cellular processes. However, one limitation of using 1-(2,3-dimethoxybenzoyl)piperidine is its potential toxicity at high concentrations. Careful dosing and monitoring is required to ensure the safety of lab personnel and experimental subjects.

Future Directions

There are several future directions for research on 1-(2,3-dimethoxybenzoyl)piperidine. One area of interest is the potential use of this compound in treating neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. 1-(2,3-dimethoxybenzoyl)piperidine has been shown to have neuroprotective effects and may be able to slow or halt the progression of these diseases. Another area of interest is the development of more selective sigma-1 receptor agonists, which could have fewer side effects than 1-(2,3-dimethoxybenzoyl)piperidine. Finally, the role of the sigma-1 receptor in other cellular processes, such as autophagy and mitochondrial function, is an area of ongoing research.

Synthesis Methods

The synthesis of 1-(2,3-dimethoxybenzoyl)piperidine involves the reaction of 2,3-dimethoxybenzoyl chloride with piperidine in the presence of a base. The resulting compound is then purified using column chromatography. This method has been successfully used to produce 1-(2,3-dimethoxybenzoyl)piperidine in high yield and purity.

Scientific Research Applications

1-(2,3-dimethoxybenzoyl)piperidine has been studied for its potential use in scientific research, particularly in the field of neuroscience. This compound has been found to have a high affinity for the sigma-1 receptor, which is involved in a variety of cellular processes, including calcium signaling and protein synthesis. 1-(2,3-dimethoxybenzoyl)piperidine has been used as a tool to study the role of the sigma-1 receptor in these processes, and its effects on neuronal function have been investigated.